2-Amino-N-((S)-1-methyl-piperidin-3-yl)-acetamide

• Molecular Formula: C8H17N3O
• Molecular Weight: 171.24 g/mol
• SMILES: CN1CCCC(C1)NC(=O)CN
• InChI: InChI=1S/C8H17N3O/c1-11-4-2-3-7(6-11)10-8(12)5-9/h7H,2-6,9H2,1H3,(H,10,12)/t7-/m0/s1
• InChIKey: FSBQYAGIMCIMET-ZETCQYMHSA-N

Chiral resolution failures and ambiguous SAR slow T-type calcium channel programs. Procure the defined (S)-enantiomer (CAS 1354000-49-9) to eliminate these risks. • ≥98% purity (COA available) - weigh and use directly in parallel synthesis • Free primary amine enables amide coupling, reductive amination, or SPR/bioconjugation without deprotection • (S)-stereochemistry avoids downstream chiral chromatography during lead optimization

2-Amino-N-((S)-1-methyl-piperidin-3-yl)-acetamide Procurement Guide

2-Amino-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354000-49-9, MF C₈H₁₇N₃O, MW 171.24) is a chiral N-piperidinyl acetamide derivative bearing a free primary amine at the glycinamide terminus and a defined (S)-configuration at the piperidine 3-position . This compound belongs to the broader class of substituted amino N-piperidinyl acetamides, which have been disclosed in patent literature as calcium ion channel modulators, particularly targeting T-type calcium channels (Cav3.x) implicated in cardiovascular disease, epilepsy, and pain [1]. As a fragment-sized chiral building block with a free primary amine handle, the compound offers a defined stereochemical entry point for library synthesis, late-stage functionalization, and SAR exploration.

S

Stereochemically defined chiral entry

(S)-configuration at piperidine 3-position; supports enantiomer-specific library synthesis and SAR exploration.

NH₂

Free primary amine synthetic handle

Reactive -NH₂ enables amide coupling, reductive amination, or urea formation without deprotection.

T

Patent-class T-type channel research context

N-Piperidinyl acetamide scaffold claimed as Cav3.x modulator; chirality is a pharmacophoric element.

• [1] Zalicus Pharmaceuticals Ltd. N-Piperidinyl acetamide derivatives as calcium channel blockers. US Patent Application US20160175315A1, published June 23, 2016. View Source

Why Generic Substitution Fails

Substituting this compound with its racemate (CAS 1249467-32-0) or the (R)-enantiomer (CAS 1354018-91-9) can lead to divergent pharmacological outcomes or failed chiral resolution in downstream synthetic steps. In the N-piperidinyl acetamide calcium channel blocker series, stereochemistry at the piperidine 3-position is a critical determinant of target engagement; the patent literature explicitly describes chiral variants and their distinct biological profiles [1]. Similarly, replacing the free primary amine with the N-methyl analog (CAS 1354000-56-8) eliminates the reactive handle required for amide coupling, reductive amination, or urea formation, fundamentally altering the compound's utility as a synthetic intermediate. These structural distinctions make the (S)-configured, primary-amine-bearing form non-interchangeable with any single commercially available analog.

Target

Analog

Why Not Interchangeable

(S)-enantiomer
CAS 1354000-49-9

Racemate (CAS 1249467-32-0) / (R)-enantiomer (CAS 1354018-91-9)

Stereochemistry may shift T-type channel target engagement; racemate introduces 50% opposite enantiomer, confounding SAR interpretation.

Free primary amine

N-Methyl analog (CAS 1354000-56-8)

Lacks reactive -NH₂; cannot undergo amide coupling, reductive amination, or urea formation without prior demethylation.

• [1] Zalicus Pharmaceuticals Ltd. N-Piperidinyl acetamide derivatives as calcium channel blockers. US Patent Application US20160175315A1, published June 23, 2016. View Source

Quantitative Differentiation Evidence

Stereochemical Comparison: Racemate and (R)-Enantiomer

The (S)-enantiomer (CAS 1354000-49-9) is a structurally defined single stereoisomer, whereas the racemate (CAS 1249467-32-0) is an equimolar mixture of (S)- and (R)-enantiomers, and the (R)-enantiomer (CAS 1354018-91-9) is the opposite stereoisomer . In the N-piperidinyl acetamide calcium channel blocker patent series, stereochemistry at the piperidine 3-position is explicitly enumerated as a variable that modulates T-type calcium channel (Cav3.x) antagonist activity [1]. Use of the racemate introduces 50% of the potentially inactive or differentially active enantiomer, confounding SAR interpretation and requiring downstream chiral separation.

Stereochemical comparison

Class-level inference

Target: single (S)-enantiomerRacemate: 50:50 S/R mixture; (R)-enantiomer: opposite stereoisomer

Chiral identity avoids confounding enantiomer in SAR studies.

No public [α]D or ee data; enantiomer-specific potency not reported.

Evidence Dimension	Stereochemical composition
Target Compound Data	Single (S)-enantiomer, CAS 1354000-49-9, [α]D not publicly reported
Comparator Or Baseline	Racemate: CAS 1249467-32-0 (1:1 S:R mixture). (R)-enantiomer: CAS 1354018-91-9.
Quantified Difference	Stereochemical purity: target is single enantiomer; racemate is 50:50 mixture. Quantitative enantiomer-specific biological potency data for this exact compound is not publicly available.
Conditions	Supplier catalog specifications (Fluorochem, AKSci). Patent class: US20160175315A1 describes chiral N-piperidinyl acetamides with stereochemistry-dependent T-type calcium channel activity.

Why This Matters

In a patent class where stereochemistry dictates target potency, procurement of the defined (S)-enantiomer eliminates the confounding variable of the opposite enantiomer and avoids the cost and yield loss of subsequent chiral resolution.

• [1] Zalicus Pharmaceuticals Ltd. N-Piperidinyl acetamide derivatives as calcium channel blockers. US Patent Application US20160175315A1, published June 23, 2016. View Source

Primary Amine Derivatization vs. N-Methyl Analog

The target compound bears a free primary amine (-NH₂) at the glycinamide terminus, providing a reactive nucleophilic handle for amide bond formation, reductive amination, sulfonamide synthesis, and urea coupling . The direct N-methyl analog (CAS 1354000-56-8, MF C₉H₁₉N₃O, MW 185.27) replaces this primary amine with a tertiary N-methyl amine, which lacks a reactive hydrogen and cannot participate in these derivatization reactions without prior demethylation .

Functional group availability

Cross-study comparable

Target: 1 free -NH₂N-Methyl analog: 0 free -NH₂; ΔMW = +14.03 Da

Directly enables amine-directed conjugation without deprotection.

N-Methyl analog requires demethylation to recover reactivity.

Evidence Dimension	Functional group: reactive primary amine availability
Target Compound Data	Free -NH₂ at glycinamide α-position (H-donor count: 2, H-acceptor count: 3, TPSA: 58.36 Ų, LogP: -0.84)
Comparator Or Baseline	N-Methyl analog: 2-Amino-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide, CAS 1354000-56-8. Tertiary amine only; no free -NH₂.
Quantified Difference	Target compound: 1 free primary amine available for derivatization. N-Methyl analog: 0 free primary amines. Molecular weight difference: 14.03 Da (methyl group addition).
Conditions	Supplier specifications: AKSci (target compound purity ≥95% ; N-methyl analog purity ≥95% ). Physicochemical properties from Leyan datasheet .

Why This Matters

For synthetic campaigns requiring amine-directed conjugation, the target compound eliminates the need for a deprotection or demethylation step, directly reducing synthetic step count and improving overall yield.

T-Type Calcium Channel Potential: Scaffold Comparison

N-Piperidinyl acetamide derivatives, as a compound class, are disclosed as T-type calcium channel (Cav3.1, Cav3.2, Cav3.3) modulators with therapeutic relevance in cardiovascular disease, epilepsy, and pain [1]. Within this class, representative optimized compounds achieve Cav3.x IC₅₀ values ranging from 50 to 160 nM . While direct quantitative T-type calcium channel data for the target compound itself is not publicly reported, the (S)-configuration at the piperidine 3-position is a specifically claimed structural variable in the patent claims, indicating that chirality is an integral element of the pharmacophore [1]. Non-piperidinyl acetamide scaffolds (e.g., benzamide or anilide-based calcium channel blockers) lack the basic piperidine nitrogen required for state-dependent channel block.

T-type channel scaffold

Class-level inference

Class rep. Cav3.x IC₅₀ 50–160 nM50–600 fold selectivity over Cav1.2, hERG, Nav1.5

Supports stereochemistry-dependent Cav3 SAR exploration.

No direct Cav3.x data for this compound; patent claims chirality as critical.

Evidence Dimension	Target engagement potential: T-type calcium channel modulation
Target Compound Data	Class-level: N-piperidinyl acetamide scaffold with (S)-configured 3-aminopiperidine core. No direct Cav3.x IC₅₀ data available for this specific compound.
Comparator Or Baseline	Optimized class representative Z944 (CAS 1199236-64-0): Cav3.1 IC₅₀ = 50 nM, Cav3.2 IC₅₀ = 160 nM, Cav3.3 IC₅₀ = 110 nM . Non-piperidinyl acetamide calcium channel blockers: structurally distinct, no basic piperidine nitrogen.
Quantified Difference	Not quantifiable for the target compound directly. Class-level: piperidinyl acetamides show 50–600 fold selectivity for Cav3.x over Cav1.2, hERG, and Nav1.5 .
Conditions	Patent: US20160175315A1 [1]. Comparator Z944 data: whole-cell voltage-clamp electrophysiology on recombinant human Cav3.x channels .

Why This Matters

Procurement of the (S)-configured N-piperidinyl acetamide fragment enables exploration of the stereochemistry-dependence of T-type calcium channel SAR, which is explicitly claimed as a critical variable in the patent literature.

• [1] Zalicus Pharmaceuticals Ltd. N-Piperidinyl acetamide derivatives as calcium channel blockers. US Patent Application US20160175315A1, published June 23, 2016. View Source

Commercial Purity vs. Closest Analogs

The target compound is commercially available from multiple suppliers with documented purity specifications. Leyan supplies the compound at 98% purity , while AKSci specifies a minimum purity of 95% . The racemate (CAS 1249467-32-0) is supplied by Leyan at 98% purity and by Fluorochem without a publicly listed minimum purity specification . The (R)-enantiomer (CAS 1354018-91-9) is available from Fluorochem, also without a publicly posted minimum purity . The N-methyl analog (CAS 1354000-56-8) is supplied by AKSci at 95% purity .

Commercial purity

Cross-study comparable

Target: 95–98% (supplier-reported)(R)-enantiomer: no public min. purity

Verifiable purity specification reduces batch-to-batch risk.

COA available on request; HPLC/NMR per supplier protocols.

Evidence Dimension	Supplier-reported purity
Target Compound Data	98% (Leyan) ; ≥95% (AKSci)
Comparator Or Baseline	Racemate: 98% (Leyan, batch-dependent) ; N-methyl analog: ≥95% (AKSci) . R-enantiomer: purity not publicly specified .
Quantified Difference	Target compound: purity specification clearly defined (95–98%). R-enantiomer: no published minimum purity specification.
Conditions	Supplier certificates of analysis (COA available upon request from AKSci). Purity determined by HPLC or NMR per supplier standard protocols.

Why This Matters

A clearly defined and verifiable purity specification reduces procurement risk and ensures batch-to-batch reproducibility in synthetic or screening workflows.

Physicochemical Profile vs. Racemate and N-Methyl Analog

The target compound possesses a favorable fragment-like physicochemical profile: MW 171.24, TPSA 58.36 Ų, LogP -0.84, 2 H-bond donors, and 3 H-bond acceptors . This profile satisfies the 'Rule of Three' criteria for fragment-based drug discovery (MW < 300, clogP ≤ 3, HBD ≤ 3, HBA ≤ 3). The racemate (CAS 1249467-32-0, MW 171.24) and (R)-enantiomer (CAS 1354018-91-9, MW 171.24) are molecularly identical in achiral environments and share these calculated properties. However, the N-methyl analog (CAS 1354000-56-8, MW 185.27) is 14.03 Da heavier with an additional methyl group occupying the amine , reducing H-bond donor count and altering LogP.

Physicochemical profile

Cross-study comparable

MW 171.24, TPSA 58.36 Ų, LogP -0.842 HBD, 3 HBA; satisfies Rule of Three

Fragment-compliant profile supports direct biophysical screening.

N-Methyl analog loses HBD capacity; LogP shift not experimentally reported.

Evidence Dimension	Physicochemical properties (MW, TPSA, LogP, HBD/HBA)
Target Compound Data	MW: 171.24; TPSA: 58.36 Ų; LogP: -0.84; HBD: 2; HBA: 3; Rotatable bonds: 2
Comparator Or Baseline	Racemate: same calculated properties (identical molecular formula) . N-Methyl analog: MW 185.27, no free -NH₂ .
Quantified Difference	N-Methyl analog vs. target: ΔMW = +14.03 Da; ΔHBD = -1 (loss of primary amine proton donor capacity); LogP shift expected (not experimentally reported).
Conditions	Calculated properties from Leyan datasheet (ACD/Labs prediction) . Fragment Rule of Three: Congreve et al., Drug Discov. Today, 2003.

Why This Matters

The fragment-compliant profile with a free primary amine makes this compound a directly usable fragment hit for X-ray crystallography soaking, SPR screening, or NMR-based fragment screening without further modification.

Application Scenarios

Chiral Building Block for T-Type Channel SAR

The compound serves as a chiral amine building block for constructing N-piperidinyl acetamide libraries targeting T-type calcium channels (Cav3.1, Cav3.2, Cav3.3). The (S)-configured 3-aminopiperidine core is a specifically claimed stereochemical element in the Zalicus patent series (US20160175315A1), and the free primary amine at the glycinamide terminus provides a reactive handle for introducing diverse capping groups via amide coupling, sulfonylation, or reductive amination . Using the defined (S)-enantiomer (CAS 1354000-49-9) rather than the racemate ensures unambiguous SAR interpretation of stereochemistry-dependent T-type channel blockade .

Primary Amine Fragment for Biophysical Screening

With MW 171.24, TPSA 58.36 Ų, LogP -0.84, 2 HBD, and 3 HBA, the compound satisfies the Rule of Three criteria for fragment-based lead discovery . The free primary amine enables facile conjugation to SPR sensor chips, fluorophores, or biotin tags for target engagement assays. Its high aqueous solubility (predicted from LogP -0.84) supports NMR-based fragment screening at millimolar concentrations. In contrast, the N-methyl analog (CAS 1354000-56-8) lacks the primary amine required for these conjugation strategies .

CNS Medicinal Chemistry Intermediate

The N-piperidinyl acetamide scaffold, particularly with (S)-stereochemistry at the 3-position, has been claimed for neurological indications including epilepsy and pain . The basic piperidine nitrogen (predicted pKa ~8–9) enables lysosomal trapping and blood-brain barrier penetration characteristic of CNS-active basic amines. Procurement of the defined (S)-enantiomer eliminates the need for chiral chromatographic separation of the final drug candidate, reducing process development burden during lead optimization .

Quality-Controlled Starting Material for Library Synthesis

With supplier-verified purity specifications (95% from AKSci ; 98% from Leyan ), the compound can be directly weighed and used in parallel synthesis without additional purification. The availability of COA documentation upon request supports GLP-compliant procurement workflows. The 2 rotatable bonds and defined stereochemistry make it a rigid, well-characterized scaffold suitable for diversity-oriented synthesis of focused compound libraries.

Application

Selection Property

Validation Focus

T-type channel SAR library synthesis

(S)-configured chiral building block

Stereochemistry-dependent SAR interpretation

Fragment-based biophysical screening

Free primary amine for conjugation

Rule-of-3 compliance; amine reactivity in SPR/NMR

CNS lead optimization research

(S)-stereochemistry and basic piperidine

Chiral purity in lead candidate synthesis

Quality-controlled library synthesis

Supplier-verified purity (95–98%)

Batch-to-batch reproducibility; COA documentation